Cas no 40013-87-4 (9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3-beta,5Z,7E)-)

• Product Name: 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3-beta,5Z,7E)-
• CAS No: 40013-87-4
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 836647
• Update Time: 2025-06-08

9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3-beta,5Z,7E)- Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3-beta,5Z,7E)-
• 24, 25-Dihydroxy VD3
• 24, 25-Dihydroxy Vitamin D3
• 24,25-Dihydroxycholecalciferol
• 24,25-Dihydroxyvitamin D
• (6R)-2-Methyl-6-[(1R,3aS,4E,7aR)-octahydro-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylenecyclohexylidene]ethylidene]-7a-methyl-1H-inden-1-yl]-2,3-heptanediol

• Inchi： 1S/C27H44O3/c1-18-8-12-22(28)17-21(18)11-10-20-7-6-16-27(5)23(13-14-24(20)27)19(2)9-15-25(29)26(3,4)30/h10-11,19,22-25,28-30H,1,6-9,12-17H2,2-5H3/b20-10+,21-11-/t19-,22+,23-,24+,25?,27-/m1/s1
• InChI Key： FCKJYANJHNLEEP-SRLFHJKTSA-N
• SMILES： OC(C(C)(C)O)CC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H](C\3)O)/CCC[C@]12C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.06

9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3-beta,5Z,7E)- Security Information

• Storage Condition：4°C, protect from light, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3-beta,5Z,7E)-

Introduction to 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3-beta,5Z,7E) (CAS No. 40013-87-4)

9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol, (3-beta,5Z,7E) (CAS No. 40013-87-4) is a steroidal compound that has garnered significant attention in the fields of chemistry and biochemistry due to its unique structural features and potential biological activities. This compound is a derivative of cholesta-5,7,10(19)-triene and is characterized by its seco structure and the presence of hydroxyl groups at positions 3, 24, and 25. The specific stereochemistry of this compound, denoted by (3-beta,5Z,7E), further adds to its complexity and functional diversity.

The chemical structure of 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol is notable for its seco bond between the 9 and 10 positions of the steroidal skeleton. This structural modification results in a unique conformation that can influence the compound's interactions with biological systems. The presence of multiple hydroxyl groups also suggests potential for diverse chemical reactivity and biological activity.

In recent years, research on steroidal compounds has expanded significantly due to their wide-ranging applications in pharmaceuticals and biotechnology. 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol has been studied for its potential as a precursor in the synthesis of more complex steroidal molecules. These molecules can have applications in hormone therapy, anti-inflammatory treatments, and other therapeutic areas.

The stereochemistry of (3-beta,5Z,7E) is crucial for understanding the biological activity of this compound. The beta orientation at position 3 and the Z and E configurations at positions 5 and 7 respectively can affect how the molecule interacts with receptors and enzymes in biological systems. This specificity is essential for optimizing the compound's therapeutic potential while minimizing adverse effects.

Recent studies have explored the use of 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol in various biochemical assays to evaluate its biological activity. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human cell lines. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol has also been investigated for its effects on cellular signaling pathways. Research has indicated that it can modulate key signaling molecules involved in cell proliferation and apoptosis. For example, it has been shown to activate the PI3K/Akt pathway in certain cell types while inhibiting others. This dual functionality makes it a promising candidate for further investigation in cancer research.

The synthesis of 9,10-Secocholesta-5,7,10(19)-triene-3,24,25-triol involves a series of complex chemical reactions that require precise control over reaction conditions to achieve the desired stereochemistry. Advanced synthetic methods such as transition metal-catalyzed reactions and chiral auxiliaries have been employed to synthesize this compound efficiently. These methods not only improve yield but also ensure high enantiomeric purity.

In addition to its synthetic challenges, the stability and solubility of 9,10-Secocholesta-5,7,10(19)-triene-3，24，25-triol are important considerations for its practical applications. Researchers have developed various strategies to enhance its solubility in aqueous environments without compromising its biological activity. These strategies include the use of surfactants and co-solvents as well as the formation of prodrugs that are more soluble but can be converted back to the active form in vivo.

The pharmacokinetic properties of 9，10-Secocholesta-5，7，10(19)-triene-3，24，25-triol are another critical aspect being studied. Understanding how this compound is absorbed，distributed，metabolized，and excreted by the body is essential for optimizing its therapeutic use. Preclinical studies have provided valuable insights into these properties，indicating that it has favorable pharmacokinetic profiles suitable for further development as a drug candidate.

In conclusion，9，10-Secocholesta-5，7，10(19)-triene-3，24，25-triol (CAS No．40013-87-4) represents a promising steroidal compound with diverse potential applications in medicine．Its unique structural features and stereochemistry make it an intriguing subject for ongoing research．As our understanding of this compound continues to grow，it is likely that new avenues for therapeutic intervention will be discovered．